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Compound of Interest

Compound Name: Dehydrololiolide

Cat. No.: B1588472 Get Quote

Essential Safety and Handling Guide for
Dehydrololiolide
Disclaimer: Specific toxicological and safety data for Dehydrololiolide is limited. Therefore, it

is crucial to handle this compound with the utmost care, treating it as a substance with

unknown potential hazards. The following guidelines are based on standard laboratory safety

protocols for handling fine organic compounds and should be supplemented by a thorough risk

assessment for your specific experimental conditions.

Chemical and Physical Properties of Dehydrololiolide
A summary of the known physical and chemical properties of Dehydrololiolide is provided

below. The lack of comprehensive data underscores the need for cautious handling.
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Property Value

Molecular Formula C₁₁H₁₄O₃[1][2][3]

Molecular Weight 194.23 g/mol [2][4]

CAS Number 1133-04-6[1]

Appearance Not specified (likely a solid)

Solubility
Soluble in water (estimated at 2.882e+004 mg/L

@ 25 °C)[5]

Boiling Point Not available[1]

Melting Point Not available[1]

Flash Point Not available[1]

Oral/Parenteral Toxicity Not determined[5]

Dermal Toxicity Not determined[5]

Inhalation Toxicity Not determined[5]

Personal Protective Equipment (PPE)
A comprehensive risk assessment should be conducted for all procedures involving

Dehydrololiolide to determine the appropriate level of personal protective equipment.[6] The

following table summarizes the recommended PPE for handling this compound.[6]
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Protection Type Recommended Equipment Purpose

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles.[6]

To prevent eye contact with

dust or splashes.[6]

Hand Protection
Nitrile or other impervious

gloves.[6]
To prevent skin contact.[6]

Body Protection A standard laboratory coat.[6]
To prevent contamination of

personal clothing.[6]

Respiratory Protection

A NIOSH-approved respirator

with a particulate filter for dust-

generating operations.

To prevent inhalation of

airborne particles.[6]

Operational and Disposal Plans
Handling Dehydrololiolide in the Laboratory: A Step-by-
Step Protocol
1. Engineering Controls and Preparation:

Ventilation: Always handle Dehydrololiolide in a well-ventilated area. For procedures that

may generate dust, such as weighing or preparing solutions, use a chemical fume hood or

other ventilated enclosure.[6]

Designated Area: Designate a specific area for handling Dehydrololiolide to prevent cross-

contamination.

Gather Materials: Before starting, ensure all necessary equipment, including PPE, spill

containment materials, and waste containers, are readily available.

2. Weighing and Transfer:

Minimize Dust: Handle the compound carefully to minimize dust generation.

Enclosed Weighing: If possible, use a balance with a draft shield or conduct weighing

operations within a fume hood.
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Static Control: Take precautionary measures against static discharge.[7]

3. Solution Preparation and Use:

Solvent Selection: If preparing a solution, select a solvent for which you have appropriate

gloves that provide adequate protection.[6]

Controlled Addition: Add the solid Dehydrololiolide to the solvent slowly to avoid splashing.

Clear Labeling: Clearly label all containers with the compound name, concentration, and any

known hazards.

4. Spill and Emergency Procedures:

Spill Containment: In case of a spill, immediately alert others in the area. Use appropriate

spill containment materials to clean up the spill, avoiding dust generation.

First Aid - Inhalation: If inhaled, move the affected person to fresh air. If breathing is difficult,

provide oxygen and seek immediate medical attention.[6]

First Aid - Skin Contact: In case of skin contact, immediately remove contaminated clothing

and wash the affected area with soap and plenty of water for at least 15 minutes. Seek

medical attention if irritation persists.[6]

First Aid - Eye Contact: If the compound comes into contact with the eyes, immediately flush

with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.

Seek immediate medical attention.[6]

First Aid - Ingestion: If swallowed, do NOT induce vomiting. Rinse the mouth with water and

seek immediate medical attention.[6]

Disposal of Dehydrololiolide Waste: A Step-by-Step
Protocol
1. Waste Segregation:
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Solid Waste: Collect all solid waste, including contaminated gloves, wipes, and weighing

paper, in a dedicated, sealed container.

Liquid Waste: Collect any liquid waste containing Dehydrololiolide in a separate, sealed,

and clearly labeled waste container.

2. Container Labeling:

Clear Identification: Label all waste containers with "Dehydrololiolide Waste" and any other

relevant hazard information.

3. Storage Pending Disposal:

Secure Storage: Store waste containers in a designated, secure area away from

incompatible materials.

4. Final Disposal:

Follow Regulations: Dispose of all waste in accordance with local, state, and federal

environmental regulations. Do not allow the chemical to enter drains or waterways.[6]

Professional Disposal: Utilize your institution's hazardous waste disposal service for final

removal.

Experimental Workflow
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Preparation Phase

Handling Phase

Post-Handling Phase Emergency Procedures
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Caption: Workflow for the safe handling and disposal of Dehydrololiolide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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